![molecular formula C21H22N4O3 B6431634 N'-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide CAS No. 180403-54-7](/img/structure/B6431634.png)
N'-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide
Overview
Description
N-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide (abbreviated as N-DEAOC-BH) is an organic compound that has been studied for its potential applications in scientific research. N-DEAOC-BH has been found to have a wide range of biochemical and physiological effects on different systems in the body.
Scientific Research Applications
N'-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide has been studied for its potential applications in scientific research, including as a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of inflammatory mediators and has been linked to the development of various diseases, including cancer and arthritis. This compound has also been studied for its potential to inhibit the production of nitric oxide (NO), a molecule that plays an important role in various physiological processes.
Mechanism of Action
N'-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide has been found to act as a competitive inhibitor of COX-2, meaning that it binds to the active site of the enzyme and blocks its activity. This compound has also been found to inhibit the production of NO by blocking the activity of the enzyme nitric oxide synthase (NOS).
Biochemical and Physiological Effects
This compound has been studied for its potential to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been studied for its potential to reduce the production of NO, which has been linked to various physiological processes, including vasodilation and inflammation. This compound has also been studied for its potential to reduce the production of nitric oxide synthase, which is an enzyme involved in the production of NO.
Advantages and Limitations for Lab Experiments
N'-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide has several advantages for lab experiments. It is a potent inhibitor of COX-2 and NOS, making it useful for studying the effects of these enzymes on various physiological processes. It is also relatively inexpensive and easy to synthesize. However, this compound has some limitations for lab experiments. It has a relatively short half-life, meaning that it is not suitable for long-term experiments. It also has limited solubility in water, making it difficult to work with in certain experiments.
Future Directions
N'-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide has potential applications in the fields of cancer research and drug development. It could be used to study the role of COX-2 and NOS in the development of cancer and other diseases, as well as to develop new drugs to target these enzymes. This compound could also be used to study the effects of NO on various physiological processes, such as vasodilation and inflammation. Additionally, this compound could be used to develop new drugs to target NO production. Finally, this compound could be used to study the effects of other enzymes and molecules on various physiological processes.
Synthesis Methods
N'-[7-(diethylamino)-2-oxo-2H-chromene-3-carboximidoyl]benzohydrazide is synthesized through a multi-step reaction process. The first step involves the reaction of diethylamino-2-oxo-2H-chromene-3-carboximidoyl chloride (DEAOC-Cl) with hydrazine hydrate in alkaline conditions. This reaction produces the hydrazone of DEAOC (DEAOC-H). The hydrazone is then reacted with benzohydrazide in the presence of NaOH to form this compound.
properties
IUPAC Name |
N-[(Z)-[amino-[7-(diethylamino)-2-oxochromen-3-yl]methylidene]amino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-3-25(4-2)16-11-10-15-12-17(21(27)28-18(15)13-16)19(22)23-24-20(26)14-8-6-5-7-9-14/h5-13H,3-4H2,1-2H3,(H2,22,23)(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITOXBCRUOYYGLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C(=NNC(=O)C3=CC=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)/C(=N/NC(=O)C3=CC=CC=C3)/N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-[(E)-2-[(3,4-dimethoxyphenyl)methylidene]hydrazin-1-yl]-7-[2-hydroxy-3-(propan-2-yloxy)propyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B6431560.png)
![2-[(1E)-[2-(1H-1,3-benzodiazol-2-yl)hydrazin-1-ylidene]methyl]-1-ethyl-1H-1,3-benzodiazole](/img/structure/B6431576.png)
![N-({N'-[(1E)-[4-(trifluoromethyl)phenyl]methylidene]hydrazinecarbonyl}methyl)thiophene-2-carboxamide](/img/structure/B6431578.png)
![(2Z)-2-[(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino]-8-ethoxy-2H-chromene-3-carboxamide](/img/structure/B6431582.png)
![(1E)-3-(4-methylbenzenesulfonyl)-N1-[(pyridin-3-yl)methylidene]-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine](/img/structure/B6431585.png)
![(2E)-3-(2-chlorophenyl)-N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]prop-2-enamide](/img/structure/B6431592.png)
![4-fluoro-N'-[(1E)-[4-(propan-2-yl)phenyl]methylidene]benzohydrazide](/img/structure/B6431602.png)
![2-(4-chloro-2-methylphenoxy)-N'-[(1E)-(3-nitrophenyl)methylidene]propanehydrazide](/img/structure/B6431617.png)
![7-benzyl-8-[(E)-2-[(3,4-dimethoxyphenyl)methylidene]hydrazin-1-yl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B6431625.png)
![N-({N'-[(1E)-(4-chlorophenyl)methylidene]hydrazinecarbonyl}methyl)naphthalene-1-carboxamide](/img/structure/B6431629.png)
![2-amino-N-(3-methylphenyl)-1-[(E)-[(pyridin-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B6431643.png)
![3,5-dimethoxy-N-({N'-[(1E)-(2-methoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide](/img/structure/B6431649.png)
![7-(2-hydroxy-3-phenoxypropyl)-8-[(E)-2-[(4-methoxyphenyl)methylidene]hydrazin-1-yl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B6431656.png)